Cas no 2228354-91-2 ({1-2-(propan-2-yl)phenylcyclobutyl}methanol)

• Product Name: {1-2-(propan-2-yl)phenylcyclobutyl}methanol
• CAS No: 2228354-91-2
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 6493967
• PubChem ID: 165624180
• Update Time: 2025-05-20

{1-2-(propan-2-yl)phenylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(propan-2-yl)phenylcyclobutyl}methanol
• 2228354-91-2
• {1-[2-(propan-2-yl)phenyl]cyclobutyl}methanol
• EN300-1769750

• Inchi： 1S/C14H20O/c1-11(2)12-6-3-4-7-13(12)14(10-15)8-5-9-14/h3-4,6-7,11,15H,5,8-10H2,1-2H3
• InChI Key： XMFOQFKHGMDSQO-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=CC=2C(C)C)CCC1

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-2-(propan-2-yl)phenylcyclobutyl}methanol

Compound CAS No. 2228354-91-2: {1-[2-(Propan-2-yl)phenyl]cyclobutyl}methanol

{1-[2-(Propan-2-yl)phenyl]cyclobutyl}methanol is a complex organic compound with the CAS registry number 2228354-91-2. This compound is characterized by its unique molecular structure, which combines a cyclobutane ring, a phenyl group substituted with an isopropyl group, and a hydroxymethyl group. The compound's structure is of particular interest due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of {1-[2-(Propan-2-yl)phenyl]cyclobutyl}methanol involves a multi-step process that typically begins with the preparation of the cyclobutane ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts, such as palladium complexes, has been reported to facilitate the formation of cyclobutane rings under mild conditions. These methods not only enhance the yield but also improve the stereochemical control of the product.

One of the key features of {1-[2-(Propan-2-yl)phenyl]cyclobutyl}methanol is its ability to participate in various chemical reactions due to its functional groups. The hydroxymethyl group can undergo oxidation to form a carboxylic acid or reduction to form a primary alcohol, depending on the reaction conditions. Additionally, the phenyl ring's substitution pattern allows for further functionalization through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions.

Recent studies have explored the biological activity of {1-[2-(Propan-2-yl)phenyl]cyclobutyl}methanol and its derivatives. For example, researchers have investigated its potential as an anti-inflammatory agent by assessing its ability to inhibit cyclooxygenase (COX) enzymes. Preliminary results indicate that certain derivatives exhibit moderate COX-inhibiting activity, suggesting their potential as leads for drug development.

In terms of physical properties, {1-[2-(Propan-2-yl)phenyl]cyclobutyl}methanol has a melting point of approximately -40°C and a boiling point around 150°C under standard conditions. Its solubility in common solvents such as water and organic solvents varies depending on the solvent's polarity and temperature. These properties make it suitable for use in various chemical processes that require precise control over solubility and reactivity.

The application of {1-[2-(Propan-2-yl)phenyl]cyclobutyl}methanol extends beyond traditional chemical synthesis. Recent advancements in green chemistry have highlighted its potential as an environmentally friendly building block for constructing bioactive molecules. For instance, it has been used in the synthesis of natural product analogs, which are valuable for drug discovery programs targeting various diseases.

Moreover, the compound's unique stereochemistry has been leveraged in asymmetric catalysis. By employing chiral catalysts, chemists have successfully synthesized enantiomerically enriched versions of {1-[2-(Propan-2-yl)phenyl]cyclobutyl}methanol, which are essential for studying enantioselective reactions and developing chiral pharmaceuticals.

In conclusion, {1-[2-(Propan-2-yl)phenyl]cyclobutyl}methanol (CAS No. 2228354-91-